1,1-Dimethylpiperazin-1-ium chloride
Overview
Description
Synthesis Analysis
Piperazine derivatives, including 1,1-Dimethylpiperazin-1-ium chloride, can be synthesized through various methods. Recent developments include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular formula of this compound is C6H15ClN2 . The InChI code is 1S/C6H15N2.ClH/c1-8(2)5-3-7-4-6-8;/h7H,3-6H2,1-2H3;1H/q+1;/p-1 .Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 150.65 . It is stored at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
1,1-Dimethylpiperazin-1-ium chloride has been studied in the synthesis and structural analysis of various chemical compounds. For instance, its use in the synthesis of pseudotetrahedral Co(II) zwitterionic complexes (Clemente et al., 1999) and its reaction with 3-hydroxy-2-naphthoic acid to form a 1:1 salt have been explored (Craig et al., 2012). These studies emphasize the compound's role in forming complex structures and interacting with other chemical entities.
Molecular Structure and Spectral Properties
The molecular structure and spectral properties of derivatives of this compound have been extensively researched. For example, Kowalczyk (2008) investigated the synthesis, molecular structure, and spectral properties of quaternary ammonium derivatives of 1,1-dimethyl-1,3-propylenediamine (Kowalczyk, 2008). These studies provide insights into the chemical behavior and characteristics of compounds derived from this compound.
Applications in Agriculture
In agriculture, this compound has been evaluated for its impact on crops like cotton. Studies by McCarty and Hedin (1994) and Hodges et al. (1991) have examined its effects on crop yields, agronomic traits, and physiological responses in cotton plants (McCarty & Hedin, 1994), (Hodges et al., 1991). These findings are crucial for understanding the agricultural applications and implications of this chemical.
Materials Science and Polymer Production
The compound has also been explored in materials science, particularly in the context of polymer production. Samarappuli and Liyanage (2018) investigated the effectiveness of 1,4-dimethylpiperazine as a catalyst in producing polyether foam, highlighting its potential in industrial applications (Samarappuli & Liyanage, 2018).
Advanced Chemical Applications
Advanced chemical applications of this compound include its role in the synthesis of block copolymer pro-amphiphiles for long-term release of nitric oxide (Jo et al., 2009) (Jo et al., 2009). This illustrates its utility in sophisticated chemical processes and potential pharmaceutical applications.
Safety and Hazards
The safety information for 1,1-Dimethylpiperazin-1-ium chloride includes several hazard statements: H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It is known that piperazine compounds, which 1,1-dimethylpiperazin-1-ium chloride is a derivative of, are gaba receptor agonists .
Mode of Action
As a GABA receptor agonist, piperazine compounds bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
Biochemical Pathways
As a gaba receptor agonist, it is likely to affect the gabaergic system and related pathways .
Properties
IUPAC Name |
1,1-dimethylpiperazin-1-ium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N2.ClH/c1-8(2)5-3-7-4-6-8;/h7H,3-6H2,1-2H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIYDTGQPFKTMD-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(CCNCC1)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20955528 | |
Record name | 1,1-Dimethylpiperazin-1-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20955528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33950-02-6 | |
Record name | Piperazinium, 1,1-dimethyl-, chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033950026 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1-Dimethylpiperazin-1-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20955528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1-dimethylpiperazin-1-ium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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